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Compound of Interest

Compound Name: Bismuth

Cat. No.: B147881

For Immediate Release

Orsay, France - A comprehensive technical guide released today delves into the isotopic
composition and remarkable stability of Bismuth-209 (2°°Bi), an isotope once considered the
heaviest stable nucleus. This document provides researchers, scientists, and drug
development professionals with a detailed analysis of its properties, the experimental evidence
of its ultra-long-lived radioactivity, and the methodologies used in this discovery.

Natural bismuth is unique in that it is considered a monoisotopic element, composed entirely
of a single isotope: 2°°Bi. For decades, 2°°Bi was celebrated as the heaviest stable isotope in
existence. However, theoretical models predicted its metastability, suggesting it should undergo
alpha decay. This was experimentally confirmed in 2003 by a team at the Institut
d'Astrophysique Spatiale in Orsay, France, who detected the faint alpha decay of 2°°Bi,
revealing its true nature as a primordial radionuclide with an exceptionally long half-life.

Isotopic and Decay Properties of Bismuth-209

The following table summarizes the key quantitative data regarding the isotopic composition
and decay characteristics of Bismuth-209.
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Property Value

Natural Abundance 100%

Atomic Mass 208.9803987 u

Protons (2) 83

Neutrons (N) 126

Decay Mode Alpha (a) Decay

Decay Product Thallium-205 (2°5TI)
Half-Life (t1/2) (2.01 £ 0.08) x 10%° years
Decay Energy 3.137 MeV

Specific Activity ~3.16 x 10-° Bg/g

The half-life of Bismuth-209 is more than a billion times the estimated age of the universe,
making its radioactivity practically negligible and undetectable by conventional means for most
applications.[1][2][3][4] This extreme stability is attributed to its nucleus having a "magic
number" of 126 neutrons.[2]

The Alpha Decay of Bismuth-209

The alpha decay of Bismuth-209 is a quantum tunneling phenomenon where the nucleus
emits an alpha particle (a helium nucleus, 4He) to transition to a more stable state, becoming
Thallium-205.
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Thallium-205 (2°5TI)
a decay (Z=81, N=124)
(t/2 = 2.01 x 10%° years)

Bismuth-209 (2°°Bi)
(Z=83, N=126)
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Alpha decay pathway of Bismuth-209 to Thallium-205.

Experimental Protocol: Detection of 2°°Bi Alpha
Decay

The groundbreaking 2003 experiment that first detected the alpha decay of Bismuth-209
utilized a highly sensitive technique involving scintillating bolometers operating at cryogenic
temperatures.[1]

Obijective: To detect the low-energy alpha particles emitted from the decay of 2°°Bi and
measure its half-life.

Materials and Equipment:

o Detector: A scintillating bolometer composed of bismuth germanate (BiaGesO12, BGO)
crystals. Two measurements were performed with detectors containing 31 grams and 62

grams of bismuth.[3]

o Secondary Detector: A thin germanium disk to register scintillation light from particle
interactions.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b147881?utm_src=pdf-body-img
https://www.benchchem.com/product/b147881?utm_src=pdf-body
https://www.benchchem.com/product/b147881?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12712201/
https://www.benchchem.com/product/b147881?utm_src=pdf-body
https://www.benchchem.com/product/b147881?utm_src=pdf-body
https://physicsworld.com/a/bismuth-breaks-half-life-record-for-alpha-decay/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Cryogenic System: A dilution refrigerator capable of cooling the detectors to 20 millikelvin
(mK).

» Reflecting Cavity: To enclose the detectors and maximize light collection.

» Data Acquisition System: To record voltage pulses corresponding to energy deposition.

Methodology:

o Detector Cooling: The BGO crystal and the germanium light detector were placed inside a
reflecting cavity and cooled to an operating temperature of 20 mK using a dilution
refrigerator.

o Alpha Particle Detection: When a 2°°Bi nucleus within the BGO crystal decays, the emitted
alpha particle deposits its energy within the crystal, causing a minute increase in
temperature.

» Signal Transduction: This temperature rise is measured as a voltage pulse, with the
amplitude of the pulse being directly proportional to the energy of the alpha particle.

« Scintillation Light Detection: Simultaneously, the alpha particle interaction in the BGO crystal
produces a faint flash of light (scintillation). This light is detected by the adjacent germanium
photodetector.

» Coincidence Measurement: The coincident detection of a heat signal (from the BGO) and a
light signal (from the germanium detector) provides a clear signature of an alpha decay
event, effectively discriminating against background radiation.

o Data Collection: The experiment was run for a period of five days, during which 128 alpha
decay events were recorded.[3]

o Energy Spectrum Analysis: The energy of the detected alpha particles was measured to be
3.14 MeV.[3]

» Half-Life Calculation: By knowing the number of bismuth atoms in the detector and the
number of decay events observed over the measurement period, the half-life was calculated
to be approximately 1.9 x 10° years.[3]
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Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147881#isotopic-composition-and-stability-of-
bismuth-209]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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